ethyl 4-(2,4'-dioxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3]thiazolidin]-3'-yl)benzoate

• IUPAC Name: ethyl 4-(2',4-dioxospiro[1,3-thiazolidine-2,3'-1H-indole]-3-yl)benzoate
• InChI: InChI=1S/C19H16N2O4S/c1-2-25-17(23)12-7-9-13(10-8-12)21-16(22)11-26-19(21)14-5-3-4-6-15(14)20-18(19)24/h3-10H,2,11H2,1H3,(H,20,24)
• InChI Key: NEYXEKWNNJKINR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CSC23C4=CC=CC=C4NC3=O
• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol

Description

The compound “ethyl 4-(2,4’-dioxo-1,2-dihydro-3’H-spiro[indole-3,2’-[1,3]thiazolidin]-3’-yl)benzoate” is a complex organic molecule. It contains an indole ring, which is a common structure in many natural products and pharmaceuticals. It also contains a thiazolidine ring, which is a five-membered ring containing sulfur and nitrogen. The presence of multiple functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple ring structures and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs containing indole rings act on the central nervous system.

Future Directions

Future research on this compound could involve exploring its potential uses, particularly if it shows promising biological activity. This could involve further studies into its mechanism of action, as well as optimization of its structure for increased potency or selectivity.